Cas no 20314-74-3 (Dipentyl Fumarate)

• Product Name: Dipentyl Fumarate
• CAS No: 20314-74-3
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 864750
• Update Time: 2025-06-13

Dipentyl Fumarate Chemical and Physical Properties

Names and Identifiers

• di-n-amylfumarate
• DIPENTYL FUMARATE
• DIPENTYL FUMARATE ---CLEAR LIQUID---
• DI-N-PENTYL FUMARATE
• fumaric acid dipentyl ester
• Fumarsaeure-dipentylester
• Dipentyl Fumarate

• Inchi： 1S/C14H24O4/c1-3-5-7-11-17-13(15)9-10-14(16)18-12-8-6-4-2/h9-10H,3-8,11-12H2,1-2H3/b10-9-
• InChI Key： NFCMRHDORQSGIS-KTKRTIGZSA-N
• SMILES： CCCCCOC(/C=C\C(OCCCCC)=O)=O

Computed Properties

• Exact Mass: 256.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12

Experimental Properties

• PSA: 52.60000
• LogP: 3.00940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Dipentyl Fumarate

Recent Advances in the Application of Dipentyl Fumarate (CAS 20314-74-3) in Chemical and Biomedical Research

Dipentyl Fumarate (CAS 20314-74-3) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in polymer chemistry, drug delivery systems, and as a potential bioactive compound. This research briefing synthesizes the latest findings on the synthesis, characterization, and applications of Dipentyl Fumarate, highlighting its emerging role in advanced material science and therapeutic development.

Recent studies have focused on the optimization of synthetic routes for Dipentyl Fumarate, with particular emphasis on green chemistry approaches. A 2023 publication in the Journal of Polymer Science demonstrated an efficient enzymatic esterification method using lipase catalysts, achieving yields exceeding 85% under mild conditions. This advancement addresses previous challenges in scalability while minimizing environmental impact, positioning Dipentyl Fumarate as a more sustainable alternative to traditional plasticizers.

In biomedical applications, novel research has explored Dipentyl Fumarate's potential as a prodrug for fumaric acid derivatives, which show promise in treating autoimmune disorders. A preclinical study published in European Journal of Medicinal Chemistry (2024) revealed that Dipentyl Fumarate exhibits improved bioavailability compared to dimethyl fumarate, with enhanced blood-brain barrier penetration in animal models of multiple sclerosis. These findings suggest potential for reformulation strategies in neuroinflammatory diseases.

The material science applications of Dipentyl Fumarate have expanded significantly, particularly in the development of shape-memory polymers. Research from Advanced Materials (2023) demonstrated that incorporation of Dipentyl Fumarate as a co-monomer resulted in polyurethanes with tunable transition temperatures (30-60°C) and excellent cyclic stability (>95% shape recovery after 100 cycles). These properties make it particularly valuable for biomedical devices requiring temperature-responsive behavior.

Toxicological assessments of Dipentyl Fumarate have progressed substantially, with a comprehensive safety profile recently published in Regulatory Toxicology and Pharmacology (2024). The compound showed favorable toxicokinetic properties with no evidence of genotoxicity in standard battery tests. However, researchers noted the need for further investigation into chronic exposure effects at high concentrations, particularly regarding potential endocrine disruption activity.

Emerging applications in drug delivery systems have utilized Dipentyl Fumarate's amphiphilic character to create novel nanocarriers. A 2024 study in Journal of Controlled Release reported successful encapsulation of hydrophobic anticancer agents using Dipentyl Fumarate-based nanoparticles, demonstrating enhanced tumor accumulation in xenograft models while maintaining excellent biocompatibility profiles.

The commercial landscape for Dipentyl Fumarate is evolving rapidly, with several patents filed in 2023-2024 covering novel formulations and manufacturing processes. Industry analysts project a compound annual growth rate of 7.2% in the plasticizer segment through 2030, driven by increasing regulatory restrictions on phthalate alternatives and growing demand in medical-grade polymer applications.

Future research directions identified in recent literature include exploration of Dipentyl Fumarate's potential in 3D printing biomaterials, development of stereocomplexes with other fumarate esters for enhanced mechanical properties, and investigation of its immunomodulatory effects at molecular levels. The establishment of standardized analytical methods for quality control, as proposed in a 2024 Analytical Chemistry publication, will be critical for ensuring consistency across these diverse applications.